
A Comprehensive Technical Guide on the
Biological Activities of 4-Hydroxy-3-

methylbenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Hydroxy-3-methylbenzaldehyde

Cat. No.: B106927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxy-3-methylbenzaldehyde, a phenolic aldehyde, has garnered interest in the

scientific community for its potential therapeutic applications. This technical guide provides a

detailed overview of its known and inferred biological activities, supported by available data on

the compound and its structural analogs. The information presented herein is intended to serve

as a resource for researchers and professionals involved in drug discovery and development.

Physicochemical Properties
Property Value Reference

Molecular Formula C₈H₈O₂ [1]

Molecular Weight 136.15 g/mol [1]

Melting Point 118-120 °C [1]

Appearance
Tan to brown crystalline

powder
The Good Scents Company

Solubility Soluble in alcohol [2]
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Biological Activities
4-Hydroxy-3-methylbenzaldehyde and its derivatives have demonstrated a range of

biological activities, including antimicrobial, antioxidant, anti-inflammatory, and anticancer

effects. The following sections detail these activities, presenting available quantitative data and

the experimental methodologies used for their determination.

Antimicrobial Activity
While extensive data on the antimicrobial properties of 4-Hydroxy-3-methylbenzaldehyde is

limited, a study on a sulfonic acid-based imine derivative, 4-Hydroxy-3-(2-hydroxy-5-

methylbenzylideamino)benzenesulphonic acid, provides valuable insights into its potential as

an antimicrobial agent. The study determined the Minimum Inhibitory Concentration (MIC) of

this derivative against a panel of bacteria and yeasts using the broth microdilution method.[3]

Table 1: Minimum Inhibitory Concentration (MIC) of a 4-Hydroxy-3-methylbenzaldehyde
Derivative[3]

Microorganism Type MIC (µg/mL)

Staphylococcus aureus (ATCC

25923)
Gram-positive bacteria 64

Enterococcus faecalis (ATCC

29212)
Gram-positive bacteria 64

Pseudomonas aeruginosa

(ATCC 27853)
Gram-negative bacteria 256

Candida albicans (ATCC

60193)
Yeast 128

Candida tropicalis (ATCC

13803)
Yeast 128

These results suggest that derivatives of 4-Hydroxy-3-methylbenzaldehyde possess

significant antibacterial activity, particularly against Gram-positive bacteria, and moderate

antifungal activity.[3]
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This method is a standardized procedure for determining the MIC of an antimicrobial agent.

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared to

a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

Serial Dilution: The test compound (e.g., 4-Hydroxy-3-methylbenzaldehyde) is serially

diluted in a 96-well microtiter plate containing a suitable broth medium.

Inoculation: Each well is inoculated with the standardized microbial suspension.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for

bacteria).

MIC Determination: The MIC is recorded as the lowest concentration of the compound that

completely inhibits visible growth of the microorganism.

Preparation

Assay Procedure Results
Standardized Microbial Inoculum (5x10^5 CFU/mL)

Inoculation of wells with microbial suspensionTest Compound (4-Hydroxy-3-methylbenzaldehyde) Serial Dilution of Compound in 96-well plate Incubation (e.g., 37°C, 24h) Visual assessment of growth inhibition Determine Minimum Inhibitory Concentration (MIC)

Reagent Preparation

Assay Procedure Data Analysis

DPPH Solution (0.1 mM)

Mix Compound and DPPH solution

Test Compound (4-Hydroxy-3-methylbenzaldehyde) at various concentrations

Incubate in dark (30 min, RT) Measure Absorbance at 517 nm Calculate % Scavenging Activity Determine IC50 Value

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b106927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LPS

TLR4

IKK MAPK (ERK, p38)

IκBα

phosphorylates

NF-κB (p65/p50)

releases

Nucleus

translocates to

iNOS / COX-2 Gene Expression

NO / Prostaglandins

Inflammation

4-Hydroxy-3-methylbenzaldehyde

inhibits inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture Assay Procedure Data Analysis

Seed Cancer Cells (e.g., HeLa) in 96-well plate Treat with 4-Hydroxy-3-methylbenzaldehyde Add MTT solution Incubate (allow formazan formation) Add solubilizing agent (e.g., DMSO) Measure Absorbance (~570 nm) Calculate % Cell Viability Determine IC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-ヒドロキシ-3-メチルベンズアルデヒド 97% | Sigma-Aldrich [sigmaaldrich.com]

2. 4-Hydroxy-3-methoxy-benzaldehyde series aroyl hydrazones: synthesis, thermostability
and antimicrobial activities - RSC Advances (RSC Publishing) [pubs.rsc.org]

3. Inhibition of lipopolysaccharide-stimulated nitric oxide production in RAW 264.7
macrophages by a synthetic carbazole, LCY-2-CHO - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide on the Biological
Activities of 4-Hydroxy-3-methylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b106927#biological-activities-of-4-hydroxy-3-
methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b106927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

